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Compound of Interest

Compound Name: cis-1,2-Dichloroethylene

Cat. No.: B151661

An In-depth Technical Guide to the Chemical and Physical Properties of cis-1,2-
Dichloroethylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-1,2-Dichloroethylene (CAS RN: 156-59-2), a chlorinated hydrocarbon, is a colorless liquid
with a characteristically sweet, ether-like odor.[1][2][3] It is one of two geometric isomers of 1,2-
dichloroethylene, the other being the trans isomer.[4] This document provides a comprehensive
overview of the essential chemical and physical properties of cis-1,2-dichloroethylene,
tailored for professionals in research and development. Understanding these properties is

critical for its safe handling, application as a solvent or chemical intermediate, and for predicting
its environmental fate.[3][5]

Chemical Identity
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Identifier Value

IUPAC Name (2)-1,2-dichloroethene[1]

Synonyms cis-Acetylene dichloride, cis-1,2-DCEJ6]
Molecular Formula C2H2CI2[1][3]

Molecular Weight 96.94 g/mol [1][3]

Canonical SMILES C(=C\CI\CI[1]

InChl Key KFUSEUYYWQURPO-UPHRSURJSA-N[3]

Physical Properties

The physical properties of cis-1,2-dichloroethylene are crucial for its use in various
experimental and industrial settings. These properties dictate its behavior as a solvent, its
volatility, and its interaction with other substances. A summary of these properties is presented
in the tables below.

General Physical Properties

Property Value

Appearance Colorless liquid[1][2]

Odor Ether-like, slightly acrid, sweetish[1][2][3]
Density 1.284 g/mL at 25 °C[2][7]

Boiling Point 60 °C (at 760 mmHQ)[2][7]

Melting Point -80 °C[2][7]

Refractive Index (n20/D) 1.449[2][7]

Vapor Density (Air = 1) 3.34[8]

Heat of Vaporization 30.2 kJ/mol[1]

Solubility and Partitioning
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Property Value

Water Solubility 3,500 - 6,410 mg/L at 25 °C[3]

o ) Soluble in alcohol, ether, acetone, benzene,
Solubility in Organic Solvents

chloroform[2][3]
Log Octanol-Water Partition Coefficient (log
1.86[1][9]
Kow)
Henry's Law Constant 4.08 x 10~3 atm-m3/mol at 24 °C[1]

Elammability and Vapor Pressure

Property Value

Flash Point 2 °Cto 6 °C (closed cup)[3][7]
Autoignition Temperature 860 °F (460 °C)[8]

Lower Explosive Limit (LEL) 9.7 %[8]

Upper Explosive Limit (UEL) 12.8 %][8]

Vapor Pressure 200 mmHg at 25 °C (77 °F)[8][9]

Spectroscopic Data

Spectroscopic data is fundamental for the identification and characterization of cis-1,2-
dichloroethylene.

e 'H NMR: In CDCls, the spectrum shows a singlet at approximately 6.42 ppm.[10][11]

e 13C NMR: The 13C NMR spectrum in Chloroform-d shows a peak corresponding to the two

equivalent carbons.[12]

¢ Infrared (IR) Spectroscopy: The IR spectrum of cis-1,2-dichloroethylene exhibits
characteristic peaks corresponding to its vibrational modes. As a molecule with Czv
symmetry, it has 10 predicted IR active bands.[13] Key bands are observed for C-H and C=C
stretching, and C-H bending.
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Chemical Properties and Reactivity

Stability: The compound is stable under recommended storage conditions.[3] However, it can
decompose upon heating to yield hydrogen chloride, carbon monoxide, and carbon dioxide.

[2]

Reactivity: cis-1,2-Dichloroethylene reacts with potassium hydroxide to form
chloroacetylene, which is explosive and can ignite spontaneously in air.[2] It is incompatible
with moist air or water and bases.[2]

Polymerization: Unlike 1,1-dichloroethylene, the 1,2-dichloroethylene isomers do not
polymerize.[4]

Experimental Protocols

The following sections detail standardized methodologies for determining key physical

properties of volatile organic liquids like cis-1,2-dichloroethylene.

Determination of Boiling Point (ASTM D1078)

This method determines the distillation range of volatile organic liquids.[3][10][14][15]

Apparatus: Distillation flask, condenser, graduated cylinder for receiving the distillate, and a
calibrated thermometer or temperature probe.[9]

Procedure: a. A 100 mL sample of the liquid is placed in the distillation flask.[16] b. The flask
is heated, and the liquid is brought to a boil. c. The temperature of the vapor is recorded at
the instant the first drop of condensate falls from the condenser (initial boiling point).[9] d.
Heating is continued, and the vapor temperature is recorded as a function of the volume of
distillate collected. e. The final boiling point is the maximum temperature reached during the
distillation.[9]

Data Analysis: The recorded temperatures are corrected for barometric pressure to report
the boiling point at standard pressure (760 mmHQ).[3]

Determination of Density (ASTM D891 - Method B:
Pychometer)
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This method is the most accurate for determining the apparent specific gravity, which is used to
calculate density.[2][5][17][18][19]

e Apparatus: A pycnometer (a specialized flask with a precisely known volume), an analytical
balance, and a constant-temperature bath.

e Procedure: a. The pycnometer is thoroughly cleaned, dried, and weighed. b. The pycnometer
is filled with freshly boiled and cooled distilled water, brought to the test temperature (e.g., 25
°C) in the constant-temperature bath, and weighed. c. The process is repeated with the
sample liquid (cis-1,2-dichloroethylene). The pycnometer is filled with the sample, brought
to the test temperature, and weighed.

o Calculation: The specific gravity is calculated as the ratio of the mass of the sample to the
mass of the water. The density is then calculated by multiplying the specific gravity by the
density of water at the test temperature.

Determination of Vapor Pressure (ASTM D2879)

This method uses an isoteniscope to measure the vapor pressure-temperature relationship of
liquids.[6][20][21][22]

o Apparatus: An isoteniscope (a specialized glass apparatus), a vacuum pump, a manometer,
and a constant-temperature bath.

e Procedure: a. A small amount of the sample is introduced into the isoteniscope. b. Dissolved
gases are removed from the sample by gentle boiling under reduced pressure.[22] c. The
isoteniscope is placed in the constant-temperature bath, and the system is allowed to reach
thermal equilibrium. d. The pressure of the system is adjusted until the mercury levels in the
U-tube of the isoteniscope are equal, indicating that the vapor pressure of the sample is
balanced by the system pressure. e. The system pressure is recorded from the manometer.
f. This measurement is repeated at various temperatures to establish the vapor pressure
curve.

» Data Analysis: The logarithm of the vapor pressure is plotted against the reciprocal of the
absolute temperature. This plot can also be used to determine the heat of vaporization.[21]

Determination of Water Solubility (OECD Guideline 105)
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This guideline provides two primary methods for determining water solubility.[1][4][7][8][23]

o Flask Method (for solubilities > 1072 g/L): a. An excess amount of the substance is added to
a flask containing purified water. b. The flask is agitated at a constant temperature (e.g., 20
°C) for a sufficient time to reach equilibrium (typically 24 hours). c. The mixture is then
centrifuged or filtered to separate the undissolved substance. d. The concentration of the
substance in the clear aqueous solution is determined using a suitable analytical method
(e.g., gas chromatography, HPLC).

e Column Elution Method (for solubilities < 1072 g/L): a. A column is packed with an inert
support material coated with an excess of the test substance. b. Water is passed through the
column at a slow, constant rate. c. The concentration of the substance in the eluate is
monitored over time until it becomes constant, indicating saturation. d. The solubility is
determined from this saturation concentration.

Visualization of Property Relationships

The following diagram illustrates the logical flow and interrelation of the key physical and
chemical properties of cis-1,2-dichloroethylene, highlighting their importance in a research
and development context.
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Logical Flow of cis-1,2-Dichloroethylene Properties

cis-1,2-Dichloroethylene

C2H2Cl2

Physical Properties

Mole

Chemical Properties
cular Weight: 96.94 g/mol

Structure: (Z)-1,2-dichloroethene
Density: 1.284 g/mL

Stability: Stable under normal conditions
Boiling Point: 60 °C

Reactivity: Reacts with strong bases

Melting Point: -80 °C

Volatility

Vapor Pressure: 200 mmHg @ 25°C

Flash Point: 2-6 °C
LEL/UEL: 9.7%/12.8%
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Caption: Interrelation of cis-1,2-dichloroethylene properties and their implications.
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Safety and Handling

cis-1,2-Dichloroethylene is a highly flammable liquid and vapor.[23] It is harmful if swallowed

or inhaled and causes skin irritation.[23]

Handling: Work in a well-ventilated area under a fume hood.[23] Use non-sparking tools and
explosion-proof equipment.[15] Ground and bond containers during transfer.[15] Avoid
contact with skin, eyes, and clothing.[19]

Storage: Store in tightly closed containers in a cool, well-ventilated area away from heat,
sparks, open flames, and sources of ignition.[15][19]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields or goggles, and a face shield.[7][19]

Fire Fighting: Use dry chemical, COz, or alcohol-resistant foam extinguishers. Water spray
can be used to cool fire-exposed containers.[15] Poisonous gases, including hydrogen
chloride and phosgene, are produced in a fire.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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